Solution processed F doped ZnO (ZnO:F) for thin film transistors and improved stability through co-doping with alkali metals†
Journal of Materials Chemistry C Pub Date: 2014-12-17 DOI: 10.1039/C4TC02257B
Abstract
This paper reports solution-processed metal oxide semiconductor thin film transistors (TFTs), which were produced using fluorine (F) doped ZnO-based aqueous solution. It was found that doping F into the ZnO film improves thin film transparency and TFT performance with an ultrahigh on/off ratio of 108. The F doped ZnO TFT devices showed no improvement in shelf-life stability but improved bias stress stability. Moreover, when the ZnO:F was co-doped with alkali metals like Li, Na, and K, the co-doped ZnO TFT devices exhibited much higher electron mobility, in comparison with ZnO or the ZnO:F TFTs. In addition, the co-doped TFT device exhibited excellent shelf-life stability and bias stress stability. These results suggest that F and alkali metal co-doping can be a useful technique to produce more reliable and low temperature solution-processed ZnO semiconductors for TFTs and their applications.

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